Cas no 887594-17-4 (1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester)

1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester structure
887594-17-4 structure
Product Name:1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
CAS No:887594-17-4
MF:C13H14N4O2
MW:258.275862216949
CID:713783
PubChem ID:53418484
Update Time:2025-04-19

1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
    • 5-CYANOAMINO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl 5-(cyanoamino)indazole-1-carboxylate
    • 887594-17-4
    • tert-Butyl 5-(cyanoamino)-1H-indazole-1-carboxylate
    • FT-0732125
    • tert-Butyl 5-cyanamido-1H-indazole-1-carboxylate
    • DTXSID90697428
    • MDL: MFCD06656764
    • Inchi: 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-5-4-10(15-8-14)6-9(11)7-16-17/h4-7,15H,1-3H3
    • InChI Key: URIIETGOPOVJJM-UHFFFAOYSA-N
    • SMILES: O(C(N1C2C=CC(=CC=2C=N1)NC#N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 258.112
  • Monoisotopic Mass: 258.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.